Cas no 1204425-14-8 (4-Bromo-2-[(butylamino)methyl]phenol)

• Product Name: 4-Bromo-2-[(butylamino)methyl]phenol
• CAS No: 1204425-14-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• MDL: MFCD16810400
• CID: 4685513
• Update Time: 2025-06-11

4-Bromo-2-[(butylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-[(butylamino)methyl]phenol

• MDL： MFCD16810400
• Inchi： 1S/C11H16BrNO/c1-2-3-6-13-8-9-7-10(12)4-5-11(9)14/h4-5,7,13-14H,2-3,6,8H2,1H3
• InChI Key： ISONXDFSDSPWBN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 3.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Bromo-2-[(butylamino)methyl]phenol

Professional Introduction to 4-Bromo-2-[(butylamino)methyl]phenol (CAS No: 1204425-14-8)

4-Bromo-2-[(butylamino)methyl]phenol, a compound with the chemical identifier CAS No: 1204425-14-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated aromatic ring substituted with a butylamino methyl group, has garnered attention due to its structural versatility and potential applications in drug development. The presence of both bromine and an amine moiety makes it a valuable intermediate for various synthetic transformations, enabling the construction of more complex molecular architectures.

The< strong>4-Bromo-2-[(butylamino)methyl]phenol molecule exhibits unique electronic properties that stem from its aromatic core and the electron-withdrawing nature of the bromine atom. This combination facilitates its participation in various organic reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Such reactivity is particularly useful in medicinal chemistry, where the ability to modify molecular structures at multiple points is crucial for optimizing pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The< strong>4-Bromo-2-[(butylamino)methyl]phenol scaffold has emerged as a promising candidate in this context. Studies have demonstrated its potential utility in the synthesis of monoamine oxidase (MAO) inhibitors, which are known for their efficacy in treating conditions such as depression and Parkinson's disease. The bromine substituent on the aromatic ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack by biological targets, thereby facilitating the development of potent and selective MAO inhibitors.

Furthermore, the< strong>4-Bromo-2-[(butylamino)methyl]phenol structure has been explored in the context of anticancer research. Its ability to undergo metal-catalyzed coupling reactions allows for the facile introduction of diverse functional groups, leading to the generation of novel chemotherapeutic agents. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. These findings highlight the compound's potential as a building block for next-generation anticancer drugs.

The< strong>CAS No: 1204425-14-8 registry number ensures unambiguous identification and traceability of this compound in scientific literature and industrial applications. This standardized nomenclature is essential for maintaining consistency across different research groups and commercial entities, facilitating collaboration and knowledge exchange in the pharmaceutical industry.

The synthesis of< strong>4-Bromo-2-[(butylamino)methyl]phenol involves multi-step organic transformations that highlight its synthetic utility. The bromination step typically employs halogenating agents such as N-bromosuccinimide (NBS) under controlled conditions to introduce the bromine atom at the desired position on the aromatic ring. Subsequent nucleophilic substitution reactions with butylamine derivatives allow for the introduction of the butylamino methyl group. These synthetic routes are well-documented and can be adapted for large-scale production, ensuring a reliable supply of this compound for research and development purposes.

The pharmacological profile of< strong>4-Bromo-2-[(butylamino)methyl]phenol continues to be an area of active investigation. Researchers are exploring its interactions with various biological targets using computational modeling and experimental techniques such as X-ray crystallography. These studies aim to elucidate its mechanism of action and identify potential side effects or off-target interactions. By gaining a deeper understanding of how this compound interacts with biological systems, scientists can optimize its therapeutic potential and develop safer, more effective drugs.

The growing interest in< strong>CAS No: 1204425-14-8-based compounds underscores their importance in modern drug discovery. As new synthetic methodologies emerge and our understanding of disease mechanisms advances, compounds like< strong>4-Bromo-2-[(butylamino)methyl]phenol will continue to play a pivotal role in developing innovative treatments for a wide range of diseases. The combination of its structural features and synthetic flexibility makes it an indispensable tool for chemists and pharmacologists working at the forefront of medicinal chemistry.